Cas no 139344-67-5 ((2r,3r)-3-Amino-2-methylbutanoic acid)

• Product Name: (2r,3r)-3-Amino-2-methylbutanoic acid
• CAS No: 139344-67-5
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• CID: 2855786
• PubChem ID: 11217245
• Update Time: 2025-04-21

(2r,3r)-3-Amino-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• CS-0527901
• (2R,3R)-3-amino-2-methyl-Butanoic acid
• (3R)-D-Valinic acid
• 139344-67-5
• (2r,3r)-3-amino-2-methylbutanoic acid
• SCHEMBL787632
• (2r,3r)-3-Amino-2-methylbutanoic acid

• Inchi： 1S/C5H11NO2/c1-3(4(2)6)5(7)8/h3-4H,6H2,1-2H3,(H,7,8)/t3-,4-/m1/s1
• InChI Key： RRWPLOJQTOADRZ-QWWZWVQMSA-N
• SMILES： OC([C@H](C)[C@@H](C)N)=O

Computed Properties

• Exact Mass: 117.078978594Da
• Monoisotopic Mass: 117.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 92.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 63.3Ų